Cas no 251658-55-6 (3-tert-Butyl-1-(4-nitrophenyl)-1H-pyrazol-5-amine)

3-tert-Butyl-1-(4-nitrophenyl)-1H-pyrazol-5-amine structure
251658-55-6 structure
Product Name:3-tert-Butyl-1-(4-nitrophenyl)-1H-pyrazol-5-amine
CAS No:251658-55-6
MF:C13H16N4O2
MW:260.291742324829
MDL:MFCD04115074
CID:252810
PubChem ID:1302360
Update Time:2025-11-07

3-tert-Butyl-1-(4-nitrophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-amine,3-(1,1-dimethylethyl)-1-(4-nitrophenyl)-
    • 5-tert-Butyl-2-(4-nitro-phenyl)-2H-pyrazol-3-ylamine
    • 5-tert-butyl-2-(4-nitrophenyl)pyrazol-3-amine
    • 1-(4'-nitrophenyl)-3-t-butyl-5-aminopyrazole
    • 3-tert-butyl-1-(4-nitrophenyl)-1H-pyrazol-5-amine
    • 5-amino-3-tert-butyl-1-(4-nitrophenyl)-1H-pyrazole
    • AC1LP7EW
    • BBL002815
    • CTK4F5110
    • SureCN1410098
    • SCHEMBL1410098
    • A817677
    • AKOS003347376
    • SR-01000283215
    • WVQSWOBETMRYCD-UHFFFAOYSA-N
    • 251658-55-6
    • MFCD04115074
    • 1H-PYRAZOL-5-AMINE, 3-(1,1-DIMETHYLETHYL)-1-(4-NITROPHENYL)-
    • 5-tert-butyl-2-(4-nitrophenyl)-2H-pyrazol-3-ylamine
    • FT-0644124
    • DTXSID10361679
    • 3-(tert-Butyl)-1-(4-nitrophenyl)-1H-pyrazol-5-amine
    • 5-tert-butyl-2-(4-nitrophenyl)-3-pyrazolamine
    • AB19575
    • SR-01000283215-1
    • G84226
    • STK161787
    • DB-046639
    • 3-tert-Butyl-1-(4-nitrophenyl)-1H-pyrazol-5-amine
    • MDL： MFCD04115074
    • Inchi： 1S/C13H16N4O2/c1-13(2,3)11-8-12(14)16(15-11)9-4-6-10(7-5-9)17(18)19/h4-8H,14H2,1-3H3
    • InChI Key： WVQSWOBETMRYCD-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC(=CC=1)N1C(=CC(C(C)(C)C)=N1)N)=O

Computed Properties

  • Exact Mass: 260.12700
  • Monoisotopic Mass: 260.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.7A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 164-167°C
  • Boiling Point: 431.7±40.0 °C at 760 mmHg
  • Flash Point: 214.9±27.3 °C
  • Refractive Index: 1.617
  • PSA: 89.66000
  • LogP: 3.76460
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-tert-Butyl-1-(4-nitrophenyl)-1H-pyrazol-5-amine Security Information

3-tert-Butyl-1-(4-nitrophenyl)-1H-pyrazol-5-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-tert-Butyl-1-(4-nitrophenyl)-1H-pyrazol-5-amine Pricemore >>

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